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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties and solubility

characteristics of lead tetraacetate. The information is curated for professionals in research

and development who utilize or are considering the application of this versatile oxidizing agent.

This document summarizes key quantitative data in accessible tables, outlines general

experimental methodologies for property determination, and presents a visual representation of

solubility relationships.

Core Physical Properties of Lead Tetraacetate
Lead tetraacetate, with the chemical formula Pb(C₂H₃O₂)₄, is a colorless to faintly pink

crystalline solid.[1][2] It is known for its characteristic vinegar-like odor, a result of its sensitivity

to moisture and tendency to be stabilized with acetic acid.[1][2] The compound is unstable in air

and hygroscopic, turning brown upon exposure to moisture due to the formation of lead

dioxide.[1][3] For this reason, it is typically stored in a sealed container, often under nitrogen or

in the presence of glacial acetic acid, at reduced temperatures to maintain its integrity.[3]

The fundamental physical characteristics of lead tetraacetate are summarized in the table

below, providing a clear reference for its key quantitative properties.
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Property Value Source(s)

Molecular Weight 443.38 g/mol [4]

Melting Point 175 - 180 °C (decomposes) [4]

Density 2.228 g/cm³ at 17 °C [1][5]

Appearance
Colorless to faintly pink

monoclinic crystals
[1][6]

Odor Vinegar-like [1][2]

Solubility Profile
Lead tetraacetate exhibits distinct solubility behavior, being generally soluble in nonpolar

organic solvents and reactive with protic solvents like water and ethanol.[1][5] Its solubility is a

critical consideration for its application in organic synthesis, influencing reaction medium

selection and work-up procedures. The compound readily dissolves in hot glacial acetic acid, a

common solvent for its preparation and recrystallization.[1] A qualitative summary of its

solubility in various common solvents is presented below.

Solvent Solubility Source(s)

Water Decomposes [1][5]

Ethanol Reacts [1][5]

Hot Glacial Acetic Acid Soluble [1]

Benzene Soluble [1][3]

Chloroform Soluble [1][5]

Nitrobenzene Soluble [5][6]

Tetrachloroethane Soluble [5][6]

Cyclohexane Soluble [3]

Carbon Tetrachloride Soluble [3]
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Experimental Protocols for Property Determination
While specific, detailed experimental protocols for the determination of the physical properties

of lead tetraacetate are not extensively published in readily available literature, the following

sections outline the standard methodologies that are generally employed for such

characterizations. These protocols are based on established analytical techniques and provide

a framework for the in-house determination of these key parameters.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid like lead tetraacetate is a key indicator of its purity and

is typically determined using the capillary method with a melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry lead tetraacetate is packed into

a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset) and the

temperature at which the entire sample becomes a clear liquid (clear point) are recorded.

This range represents the melting point of the substance. For lead tetraacetate,

decomposition is often observed at its melting point.

Density Measurement (Gas Pycnometry)
The density of a solid powder such as lead tetraacetate can be accurately determined using

gas pycnometry, which measures the volume of the solid by displacement of an inert gas.

Methodology:

Sample Preparation: A precisely weighed sample of lead tetraacetate is placed in the

sample chamber of the gas pycnometer.
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System Purge: The system is purged with an inert gas, typically helium, to remove any air

and moisture.

Volume Measurement: The instrument introduces a known quantity of the inert gas into a

reference chamber of known volume and measures the pressure. The gas is then allowed to

expand into the sample chamber.

Calculation: By measuring the pressure change after expansion, the volume of the solid

sample can be calculated using the ideal gas law. The density is then calculated by dividing

the mass of the sample by its measured volume.

Qualitative Solubility Assessment
A systematic approach is used to determine the qualitative solubility of a compound in various

solvents.

Methodology:

Sample Preparation: A small, measured amount of lead tetraacetate (e.g., 10 mg) is placed

into a series of test tubes.

Solvent Addition: A measured volume of each solvent to be tested (e.g., 1 mL) is added to a

separate test tube containing the lead tetraacetate.

Observation at Ambient Temperature: The mixture is agitated (e.g., by vortexing) for a set

period, and the solubility is observed. The compound is classified as soluble, partially

soluble, or insoluble.

Effect of Heating: For solvents in which the compound is sparingly soluble or insoluble at

ambient temperature, the mixture is gently heated to assess solubility at elevated

temperatures. Any changes in solubility are recorded. For lead tetraacetate, its known

solubility in hot glacial acetic acid would be confirmed using this step.

Reactivity Assessment: For protic solvents like water and ethanol, any signs of a chemical

reaction, such as gas evolution, precipitation of a new solid (e.g., lead dioxide), or color

change, are noted to distinguish between dissolution and reaction.
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Logical Relationship of Solubility
The solubility of lead tetraacetate is intrinsically linked to the polarity of the solvent and the

potential for chemical reaction. A diagram illustrating this relationship is provided below.

Solubility Relationship of Lead Tetraacetate

Solvent Type

Outcome

Nonpolar Organic Solvents

Soluble

Results in

Polar Aprotic Solvents

Results in

Protic Solvents

Reactive/Decomposes

Results in

Lead Tetraacetate

Introduced to Introduced to Introduced to

Click to download full resolution via product page

Caption: Relationship between solvent type and the solubility/reactivity of lead tetraacetate.

This guide provides a foundational understanding of the physical and solubility properties of

lead tetraacetate, essential for its safe and effective handling and application in a laboratory

setting. The provided methodologies offer a starting point for the precise characterization of this

important chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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